Cas no 58164-02-6 (1-tert-Butyl-3-Iodobenzene)
1-tert-Butyl-3-Iodobenzene structure
Product Name:1-tert-Butyl-3-Iodobenzene
CAS No:58164-02-6
MF:C10H13I
MW:260.114695310593
MDL:MFCD01764504
CID:948111
Update Time:2025-04-19
1-tert-Butyl-3-Iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-IODO-3-TERT-BUTYLBENZENE
- 1-TERT-BUTYL-3-IODOBENZENE
- 1-(tert-butyl)-3-iodobenzene
- 1-tert-Butyl-3-jod-benzol
- 3-(tert-butyl)iodobenzene
- 3-iodo-tert-butylbenzene
- iodo t-butyl benzene
- 1-tert-Butyl-3-Iodobenzene
-
- MDL: MFCD01764504
- Inchi: 1S/C10H13I/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
- InChI Key: DZOSRDFXDIXEEL-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 260.00600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 0.00000
- LogP: 3.58870
1-tert-Butyl-3-Iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023858-250mg |
1-tert-Butyl-3-iodobenzene |
58164-02-6 | 98% | 250mg |
£27.00 | 2022-03-01 | |
| Fluorochem | 023858-5g |
1-tert-Butyl-3-iodobenzene |
58164-02-6 | 98% | 5g |
£260.00 | 2022-03-01 | |
| Fluorochem | 023858-25g |
1-tert-Butyl-3-iodobenzene |
58164-02-6 | 98% | 25g |
£897.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T915284-1g |
1-tert-butyl-3-iodobenzene |
58164-02-6 | 95% | 1g |
5,148.00 | 2021-05-17 | |
| Fluorochem | 023858-1g |
1-tert-Butyl-3-iodobenzene |
58164-02-6 | 98% | 1g |
£80.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D639269-10g |
1-IODO-3-TERT-BUTYLBENZENE |
58164-02-6 | 95% | 10g |
$750 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1222644-25g |
1-(tert-Butyl)-3-iodobenzene |
58164-02-6 | 95% | 25g |
$700 | 2024-06-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1238838-1g |
1-(Tert-butyl)-3-iodobenzene |
58164-02-6 | 98% | 1g |
¥248.00 | 2024-05-07 | |
| TRC | B809968-50mg |
1-tert-Butyl-3-Iodobenzene |
58164-02-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B809968-100mg |
1-tert-Butyl-3-Iodobenzene |
58164-02-6 | 100mg |
$ 65.00 | 2022-06-06 |
1-tert-Butyl-3-Iodobenzene Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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